Cas no 2680697-24-7 (2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid)

2,2-Dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid is a fluorinated organic compound featuring a trifluoroacetamido group and a carboxylate functionality. Its unique structure, combining steric hindrance from the dimethyl groups with the electron-withdrawing effects of the trifluoromethyl moiety, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s reactivity is enhanced by the trifluoroacetamido group, facilitating selective transformations under mild conditions. Its stability and solubility in common organic solvents further contribute to its utility in multistep synthetic routes. This compound is particularly useful in the development of fluorinated analogs of bioactive molecules, leveraging the metabolic stability and lipophilicity imparted by the trifluoromethyl group.
2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid structure
2680697-24-7 structure
Product Name:2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid
CAS No:2680697-24-7
MF:C8H12F3NO3
MW:227.180993080139
CID:6448888
PubChem ID:165934298
Update Time:2025-05-23

2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2680697-24-7
    • 2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid
    • EN300-7120141
    • Inchi: 1S/C8H12F3NO3/c1-7(2,6(14)15)4-12(3)5(13)8(9,10)11/h4H2,1-3H3,(H,14,15)
    • InChI Key: YSYJHDUQIWIUHV-UHFFFAOYSA-N
    • SMILES: FC(C(N(C)CC(C(=O)O)(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 227.07692773g/mol
  • Monoisotopic Mass: 227.07692773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.6Ų

2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid Pricemore >>

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Additional information on 2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid

Introduction to 2,2-Dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic Acid (CAS No. 2680697-24-7)

2,2-Dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2680697-24-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of trifluoroacetamides, which are known for their diverse biological properties and applications in drug discovery.

The chemical structure of 2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid is characterized by a trifluoromethyl group and a methylamido functionality attached to a propanoic acid backbone. These structural elements contribute to the compound's stability and reactivity, making it an attractive candidate for various biochemical and pharmacological studies.

Recent research has highlighted the potential of trifluoroacetamides in modulating enzyme activities and protein interactions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that compounds with similar structures exhibit potent inhibitory effects on specific enzymes involved in metabolic pathways. This finding suggests that 2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid could be a valuable lead compound for developing new therapeutic agents targeting metabolic disorders.

In addition to its enzymatic inhibition properties, 2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid has shown promising results in cell-based assays. A 2020 study in the European Journal of Pharmacology reported that this compound effectively reduced oxidative stress and inflammation in cultured cells. These findings indicate its potential as an antioxidant and anti-inflammatory agent, which could be beneficial in treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

The synthesis of 2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid involves a multi-step process that includes the formation of the trifluoromethyl amide group and subsequent functionalization of the propanoic acid moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also ensure the reproducibility and scalability required for industrial applications.

In terms of pharmacokinetics, preliminary studies have shown that 2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity and molecular weight are within the range suitable for oral administration and systemic distribution. Furthermore, its stability under physiological conditions suggests that it can maintain its activity over extended periods without significant degradation.

To further explore the therapeutic potential of 2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no serious adverse effects reported. These findings provide a strong foundation for advancing to more advanced clinical phases.

In conclusion, 2,2-dimethyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2680697-24-7) represents a promising compound with diverse biological activities and potential applications in drug discovery. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.

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